2-Amino-4-iodobenzoic acid

• IUPAC Name: 2-amino-4-iodobenzoic acid
• InChI: InChI=1S/C7H6INO2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,9H2,(H,10,11)
• InChI Key: KWIIUIVETQQQHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1I)N)C(=O)O
• Molecular Formula: C7H6INO2
• DSSTOX Substance ID: DTXSID10627823
• Molecular Weight: 263.03 g/mol
• CAS No.: 20776-54-9

Description

2-Amino-4-iodobenzoic acid is a useful research compound. Its molecular formula is C7H6INO2 and its molecular weight is 263.03 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Oxidation Transformations

2-Iodoxybenzoic acid (IBX), closely related to 2-Amino-4-iodobenzoic acid, is widely used for the oxidation of alcohols to carbonyl compounds at room temperature. It shows exceptional tolerance to amine functionality, making it suitable for oxidizing amino alcohols to amino carbonyl compounds. IBX can also oxidize 1,2-glycols without cleaving the glycol carbon-carbon bond, and it is capable of oxidizing allylic and benzylic positions. Additionally, IBX has been utilized in the synthesis of a,b-unsaturated carbonyl compounds and in the oxidation of silyl enol ethers (Nair, 2020).

Synthesis of Derivatives

The synthesis of various iodo-benzoic acid derivatives, like 2-fluoro-6-iodobenzoic acid and 3,4-dimethyl-2-iodobenzoic acid, starting from compounds similar to this compound, demonstrates its utility in producing structurally diverse compounds. These processes have advantages such as low production costs, mild reaction conditions, and scalability for commercial production (Haoyu et al., 2010; Shaojie, 2011).

Catalysis and Synthesis

2-Aminobenzoic acid, a related compound, is used in catalytic processes. For instance, it has been employed in the synthesis of Tazobactam, highlighting its role in facilitating complex chemical reactions under mild conditions (Hesun, 2004).

Antioxidant Potential in Agriculture

Studies on iodobenzoates, like 2-iodobenzoic acid, indicate their role in influencing plant growth and development. Their application to tomato seedlings showed varying effects on growth, oxidative metabolism, and iodine accumulation, suggesting potential agricultural applications (Halka et al., 2020).

Mechanism of Action

Target of Action

It is known that iodobenzoic acids, in general, can interact with a variety of biological targets due to their aromatic structure and the presence of an iodine atom .

Mode of Action

It is known that iodobenzoic acids can undergo various chemical reactions due to the presence of the iodine atom . The amino group can also participate in reactions, potentially leading to changes in the target molecules .

Biochemical Pathways

Iodobenzoic acids can potentially affect a wide range of biochemical pathways due to their ability to interact with various biological targets .

Pharmacokinetics

It is known to have high gi absorption and is bbb permeant . Its lipophilicity (Log Po/w) is around 1.1, indicating moderate lipophilicity, which can influence its distribution and bioavailability .

Result of Action

Given its chemical structure, it may potentially interact with various biological targets and induce a range of cellular responses .

Safety and Hazards

2-Amino-4-iodobenzoic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin corrosion/irritation and serious eye damage/eye irritation. It can also cause specific target organ toxicity (single exposure), with the target organs being the respiratory system.

Synthesis routes and methods

Procedure details

4-Iodo-2-nitro-benzoic acid (20 g, 68 mmol, 1.0 equiv.) was dissolved in 200 mL of EtOAc and then SnCl2.2H2O (46 g, 204 mmol, 3.0 equiv.) was added in three portions. The reaction mixture was stirred at rt for 16 h. Satd. aq. NaHCO3 was carefully added to adjust the mixture to pH=9. The precipitated solid was removed by filtration through diatomaceous earth, washing with water. The aqueous layer in the filtrate was separated and acidified with conc. HCl to pH=2. The precipitated solid was collected by filtration and dried to afford the title compound as white solid (19 g, 68 mmol, 100%). 1H NMR (400 MHz, CD3OD): 1H NMR (500 MHz, CDCl3): 7.56 (d, J=8.5, 1H), 7.08 (s, 1H), 6.99 (d, J=8.5, 1H), 5.71 (br s, 2H).